Cas no 2138167-73-2 (2-Chloro-6-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 2-Chloro-6-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2138167-73-2
• MF: C₆H₃ClFNO₄S
• MW: 239.608722925186
• CID: 6594859
• PubChem ID: 165459212
• Update Time: 2025-10-31

2-Chloro-6-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138167-73-2
• EN300-727050
• 2-chloro-6-nitrobenzene-1-sulfonyl fluoride
• 2-Chloro-6-nitrobenzene-1-sulfonyl fluoride

• Inchi： 1S/C6H3ClFNO4S/c7-4-2-1-3-5(9(10)11)6(4)14(8,12)13/h1-3H
• InChI Key： ISPMCBSSMJNBRH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1S(=O)(=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.9455346g/mol
• Monoisotopic Mass: 238.9455346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.3Ų

Additional information on 2-Chloro-6-nitrobenzene-1-sulfonyl fluoride

Introduction to 2-Chloro-6-nitrobenzene-1-sulfonyl fluoride (CAS No. 2138167-73-2)

2-Chloro-6-nitrobenzene-1-sulfonyl fluoride (CAS No. 2138167-73-2) is a versatile and highly reactive compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a chloro group, a nitro group, and a sulfonyl fluoride moiety. These functional groups contribute to its reactivity and make it a valuable building block for the synthesis of complex molecules.

The chemical structure of 2-Chloro-6-nitrobenzene-1-sulfonyl fluoride can be represented as follows: C₇H₄ClFNO₄S. The presence of the sulfonyl fluoride group (SO₂F) makes this compound particularly useful in the formation of sulfonamide derivatives, which are essential in various pharmaceutical applications. The chloro and nitro groups provide additional reactivity and functionalization possibilities, making it a highly sought-after intermediate in synthetic chemistry.

In recent years, 2-Chloro-6-nitrobenzene-1-sulfonyl fluoride has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves the use of this compound as a starting material for the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of sulfonamide derivatives from 2-Chloro-6-nitrobenzene-1-sulfonyl fluoride, which exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond antiviral applications, 2-Chloro-6-nitrobenzene-1-sulfonyl fluoride has also shown promise in the development of anticancer drugs. A research team at the University of California, San Francisco, utilized this compound to synthesize a library of sulfonamide derivatives that demonstrated selective cytotoxicity against various cancer cell lines. The results, published in Cancer Research, highlighted the potential of these compounds as lead candidates for further preclinical and clinical evaluation.

The reactivity and versatility of 2-Chloro-6-nitrobenzene-1-sulfonyl fluoride have also made it an important reagent in materials science. In particular, its use in the synthesis of functionalized polymers has been explored for applications in electronic devices and sensors. A study published in Macromolecules in 2020 described the preparation of conductive polymers using this compound as a key intermediate. The resulting materials exhibited excellent electrical conductivity and stability, making them suitable for use in organic electronic devices.

The synthesis of 2-Chloro-6-nitrobenzene-1-sulfonyl fluoride typically involves several steps, including the nitration of 2-chlorobenzenesulfonyl chloride followed by fluorination. The process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In conclusion, 2-Chloro-6-nitrobenzene-1-sulfonyl fluoride (CAS No. 2138167-73-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.